6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide

• IUPAC Name: 6-[3-[(2-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H21FN4O2/c19-14-5-2-1-4-13(14)8-18(12-24)6-3-7-23(11-18)16-10-21-9-15(22-16)17(20)25/h1-2,4-5,9-10,24H,3,6-8,11-12H2,(H2,20,25)
• InChI Key: PPKBDSDNBPTDQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC(=CN=C2)C(=O)N)(CC3=CC=CC=C3F)CO
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol

Description

6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide, also known as JNJ-40411813, is a novel small molecule drug that has been developed for the treatment of various neurological disorders. This compound has been found to have potential therapeutic effects on diseases such as Alzheimer's, Parkinson's, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide is not fully understood. However, it has been proposed that this compound acts as a selective antagonist of the serotonin 5-HT6 receptor. This receptor is predominantly expressed in the brain and is involved in the regulation of cognitive function, mood, and appetite. By blocking this receptor, this compound may improve cognitive function and reduce symptoms of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. These include increased levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons, and reduced levels of pro-inflammatory cytokines, which are involved in neuroinflammation. In addition, this compound has been shown to increase dopamine and acetylcholine release in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide for lab experiments is its high selectivity for the serotonin 5-HT6 receptor. This allows researchers to study the specific effects of blocking this receptor on cognitive function and neurological disorders. However, one limitation of this compound is its low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide. One area of research is the development of more potent and selective compounds that target the serotonin 5-HT6 receptor. In addition, further studies are needed to determine the optimal dosage and administration route for this compound in humans. Finally, clinical trials are needed to determine the safety and efficacy of this compound as a treatment for neurological disorders.

Synthesis Methods

The synthesis of 6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide involves several steps, including the reaction of 2-amino-5-fluoropyrazine with 2-bromoethyl benzene, followed by reduction with sodium borohydride to obtain 6-(2-fluorobenzyl)-2-amino-5-fluoropyrazine. This intermediate is then reacted with formaldehyde and piperidine to yield this compound. The final product is purified by column chromatography and characterized by various spectroscopic techniques.

Scientific Research Applications

6-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide has been extensively studied for its potential therapeutic effects on various neurological disorders. In preclinical studies, this compound has been found to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. In addition, this compound has been shown to have antipsychotic effects in animal models of schizophrenia. These findings suggest that this compound may have potential as a treatment for these diseases in humans.